Cas no 2138009-53-5 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methanesulfinylpiperidine-4-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methanesulfinylpiperidine-4-carboxylic acid
• CAS No: 2138009-53-5
• MF: C₂₂H₂₃NO₅S
• MW: 413.486725091934
• CID: 4640501
• Update Time: 2025-06-13

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methanesulfinylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methanesulfinylpiperidine-4-carboxylic acid

• Inchi： 1S/C22H23NO5S/c1-29(27)22(20(24)25)10-12-23(13-11-22)21(26)28-14-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19H,10-14H2,1H3,(H,24,25)
• InChI Key： TTXHATDMHOKXKH-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(S(C)=O)(C(O)=O)CC1

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methanesulfinylpiperidine-4-carboxylic acid

Comprehensive Overview of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methanesulfinylpiperidine-4-carboxylic acid (CAS No. 2138009-53-5)

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methanesulfinylpiperidine-4-carboxylic acid (CAS No. 2138009-53-5) is a specialized Fmoc-protected piperidine derivative widely utilized in peptide synthesis and medicinal chemistry. This compound features a unique methanesulfinyl group and a carboxylic acid moiety, making it a versatile building block for drug discovery and biochemical research. Its Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), aligning with modern trends in bioconjugation and proteomics.

Recent advancements in targeted drug delivery and small-molecule therapeutics have heightened interest in 2138009-53-5. Researchers frequently search for its synthetic applications, solubility data, and stability under physiological conditions. The compound’s sulfoxide functionality is particularly noteworthy, as it contributes to chiral selectivity—a hot topic in asymmetric catalysis and enzyme inhibition studies. Its structural attributes also make it relevant to covalent inhibitor design, a growing niche in oncology and antiviral research.

From an industrial perspective, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methanesulfinylpiperidine-4-carboxylic acid is often discussed alongside green chemistry principles. Laboratories increasingly seek eco-friendly purification methods for such intermediates, driven by regulatory demands and sustainability goals. Analytical techniques like HPLC and LC-MS are commonly employed to validate its purity, addressing quality concerns in GMP-compliant production.

The compound’s role in peptide-based therapeutics cannot be overstated. With the rise of mRNA vaccines and personalized medicine, demand for high-precision amino acid analogs like 2138009-53-5 has surged. Its carboxylic acid group enables facile conjugation with biomolecules, supporting innovations in biomarker detection and drug-antibody conjugates (DACs). These applications resonate with current searches on next-generation biologics and precision oncology.

Stability studies reveal that CAS No. 2138009-53-5 performs optimally under inert conditions, a critical consideration for long-term storage and global shipping. Suppliers frequently highlight its compatibility with non-polar solvents, addressing formulation challenges in lipophilic drug development. Additionally, its crystalline form is preferred for X-ray diffraction studies, aiding structure-activity relationship (SAR) analyses.

In summary, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methanesulfinylpiperidine-4-carboxylic acid bridges multiple disciplines—from organic synthesis to biopharmaceuticals. Its CAS registry number (2138009-53-5) serves as a key identifier for procurement and regulatory compliance, while its functional groups unlock diverse chemical modifications. As the scientific community prioritizes high-throughput screening and fragment-based drug design, this compound’s relevance will continue to expand.